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Compound of Interest

Compound Name:
Methyl 4-bromo-2-

hydroxybenzoate

CAS No.: 22717-56-2

Cat. No.: B1367668

Get Quote

Chemical Profile & Hazard Assessment
Before initiating any disposal procedure, operators must validate the chemical identity and

understand the specific hazards that dictate waste segregation.[1]
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Property Data Operational Implication

CAS Number 22717-56-2
Use for waste manifesting and

inventory tracking.[1][2][3]

Physical State
Solid (Low melting point: 41-

42°C)

CRITICAL: May melt in hot

environments or exothermic

waste streams.[1][2][3] Store

cool.

Molecular Formula C₈H₇BrO₃

Contains Bromine.[1][2][3][4][5]

[6][7] Must be treated as

Halogenated Waste.[1][8]

Acidity (pKa) ~8.8 (Phenolic OH)

Weakly acidic.[1][2][3]

Incompatible with strong bases

(exothermic hydrolysis).[1]

GHS Hazards H302, H315, H319, H335

Toxic if swallowed; Irritant to

eyes/skin/respiratory tract.[2]

[3]

Risk Analysis
Halogen Content: The presence of the bromine atom mandates segregation from non-

halogenated organic waste.[1] Incineration of halogenated compounds requires specific

scrubbers to neutralize acid gases (HBr); mislabeling this as non-halogenated can damage

facility infrastructure.[1]

Thermal Instability: With a melting point near 40°C, this compound can liquefy in waste

containers exposed to sunlight or heat sources, potentially compromising non-liquid-tight

solid waste bags.[1][2]

Pre-Disposal Logistics & Segregation
Proper segregation is the primary defense against unexpected chemical reactions in waste

drums.[1]

Personal Protective Equipment (PPE)
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Hands: Nitrile gloves (Double gloving recommended for solution handling).[1]

Eyes: Chemical splash goggles (Standard safety glasses are insufficient for dust/splash

risks).[1]

Respiratory: N95 particulate respirator or fume hood usage is mandatory to prevent

inhalation of dust (H335).[1]

Incompatibility Alert
Do NOT mix Methyl 4-bromo-2-hydroxybenzoate with:

Strong Oxidizers (e.g., Nitric Acid, Peroxides): Risk of fire/explosion.[1][8]

Strong Bases (e.g., Sodium Hydroxide): Will cause rapid hydrolysis of the ester and

deprotonation of the phenol, generating heat.[1]

Disposal Workflow: Decision Logic
The following decision tree illustrates the correct disposal path based on the physical state of

the waste.
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Waste Generation
Methyl 4-bromo-2-hydroxybenzoate

Determine Physical State

Pure Solid / Contaminated Debris

Solid

Dissolved in Solvent

Liquid

Container: Wide-Mouth HDPE Jar
Label: 'Hazardous Waste - Solid Toxic'

Is Solvent Halogenated?

Facility Hazardous Waste Pickup
(Incineration with Scrubber)

Stream A: Halogenated Organic Waste
(e.g., DCM, Chloroform)

Yes (e.g., DCM) No (e.g., MeOH) *See Note *Force to Halogenated Stream
due to solute Br content

Stream B: Non-Halogenated Organic Waste
(e.g., Methanol, Acetone)

Only if <1% Halogen content

Click to download full resolution via product page

Figure 1: Waste Segregation Decision Tree.Note that even if dissolved in a non-halogenated

solvent (like Methanol), the presence of the brominated solute often necessitates disposal in

the Halogenated Waste stream to ensure regulatory compliance.[2][3]

Detailed Protocol
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Scenario A: Solid Waste (Pure Compound or Contaminated Debris)
[3]

Containment: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Avoid glass if

possible to prevent breakage.[1]

Bagging: If disposing of contaminated gloves/wipes, double-bag in clear, chemically resistant

plastic bags (4 mil thickness) before placing in the drum.[1]

Labeling: Affix a hazardous waste tag.

Constituents: "Methyl 4-bromo-2-hydroxybenzoate"[1][2][3][4][5][6][7][9]

Hazard Checkbox: Toxic, Irritant.[1]

State: Solid.[1][7][10]

Scenario B: Liquid Waste (Reaction Mixtures/Mother Liquors)[3]
Solvent Compatibility: Ensure the carrier solvent is compatible with the waste container

(usually HDPE or Safety Can).[1]

Stream Selection:

Rule of Thumb: Because the solute contains Bromine, the entire solution should default to

the Halogenated Organic Waste stream.[1]

Why? Mixing halogenated compounds into a non-halogenated fuel blending stream can

cause corrosion in incinerators not designed for acid gas capture.[1]

pH Check: If the waste solution is basic (pH > 9), neutralize to pH 6-8 with dilute acid (e.g.,

HCl) before adding to the organic waste drum to prevent exothermic polymerization or

hydrolysis in the drum.[1]

Emergency Response Procedures
In the event of a spill, immediate action is required to prevent exposure and environmental

contamination.[1]
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1. Alert & Evacuate
(Notify Lab Personnel)

2. Don PPE
(Goggles, Nitrile Gloves, N95)

3. Containment
(Cover with spill pad/damp paper)

4. Mechanical Pickup
(Scoop - Avoid Dust Generation)

5. Surface Decontamination
(Soap & Water Wash)

6. Bag & Tag
(Treat as Hazardous Waste)

Click to download full resolution via product page

Figure 2: Spill Response Workflow.Prioritize dust suppression during the cleanup of solid spills.

[1][2][3]

Spill Cleanup Steps:

Isolate: Mark the area.[1] If the spill is large (>50g) or outside a fume hood, evacuate the

immediate area.[1]

Suppression: Do not dry sweep.[1] This generates toxic dust.[1] Cover the powder with a

solvent-dampened pad (using a high-flashpoint solvent like water or heptane) or use a

HEPA-filtered vacuum.[1][2][3]

Decontamination: Wipe the surface with a soap and water solution.[1] The phenol group

increases solubility in slightly alkaline soapy water, aiding removal.[1]

Regulatory Compliance (RCRA & EPA)
While Methyl 4-bromo-2-hydroxybenzoate is not explicitly listed as a "P" or "U" listed waste

under 40 CFR 261.33, it must be characterized by the generator.[1][2][3]

Characteristic Waste: If the waste exhibits toxicity (D-listed), it is hazardous.[1]

Best Practice: Always manage as Hazardous Chemical Waste.[1]

Waste Codes:

If spent solvents are present: F002 (Halogenated solvents).[1][8][11]

If pure substance: Assign internal code for "Toxic Organic Solid".[1]

Documentation: Maintain an up-to-date Safety Data Sheet (SDS) in the laboratory safety

binder.[1][3] Ensure the waste manifest explicitly lists "Brominated Organic Solid" to inform the
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treatment facility.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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